2,4,6-trimethyl-N-[2-(piperazin-1-yl)ethyl]benzene-1-sulfonamidedihydrochloride
Description
2,4,6-Trimethyl-N-[2-(piperazin-1-yl)ethyl]benzene-1-sulfonamide dihydrochloride is a synthetic sulfonamide derivative characterized by a piperazine-ethylamine linker attached to a tri-substituted aromatic sulfonamide core. Its dihydrochloride salt form enhances solubility and stability for pharmaceutical or biochemical applications. The piperazine moiety provides a secondary amine for further functionalization or interaction with biological targets, such as receptors or enzymes .
Properties
IUPAC Name |
2,4,6-trimethyl-N-(2-piperazin-1-ylethyl)benzenesulfonamide;dihydrochloride | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H25N3O2S.2ClH/c1-12-10-13(2)15(14(3)11-12)21(19,20)17-6-9-18-7-4-16-5-8-18;;/h10-11,16-17H,4-9H2,1-3H3;2*1H | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KTDPJCAZCYVNHP-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)S(=O)(=O)NCCN2CCNCC2)C.Cl.Cl | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H27Cl2N3O2S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2,4,6-trimethyl-N-[2-(piperazin-1-yl)ethyl]benzene-1-sulfonamidedihydrochloride typically involves multiple steps:
Formation of the Benzene Sulfonamide: The initial step involves the sulfonation of 2,4,6-trimethylbenzene to form 2,4,6-trimethylbenzenesulfonyl chloride.
Introduction of the Piperazine Moiety: The sulfonyl chloride is then reacted with piperazine in the presence of a base, such as triethylamine, to form 2,4,6-trimethyl-N-[2-(piperazin-1-yl)ethyl]benzene-1-sulfonamide.
Formation of the Dihydrochloride Salt: The final step involves the treatment of the sulfonamide with hydrochloric acid to form the dihydrochloride salt.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimization of reaction conditions to maximize yield and purity. This includes precise control of temperature, pressure, and reaction time, as well as the use of industrial-grade reagents and solvents.
Chemical Reactions Analysis
Types of Reactions
2,4,6-trimethyl-N-[2-(piperazin-1-yl)ethyl]benzene-1-sulfonamidedihydrochloride can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form sulfoxides or sulfones.
Reduction: Reduction reactions can convert the sulfonamide group to an amine.
Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the sulfonamide group.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.
Substitution: Nucleophiles such as amines or thiols can be used in substitution reactions.
Major Products Formed
Oxidation: Sulfoxides or sulfones.
Reduction: Amines.
Substitution: Various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
2,4,6-trimethyl-N-[2-(piperazin-1-yl)ethyl]benzene-1-sulfonamidedihydrochloride has several scientific research applications:
Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.
Biology: Investigated for its potential as a biochemical probe or inhibitor in enzymatic studies.
Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.
Industry: Utilized in the development of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 2,4,6-trimethyl-N-[2-(piperazin-1-yl)ethyl]benzene-1-sulfonamidedihydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The sulfonamide group can form hydrogen bonds with active site residues, while the piperazine moiety can enhance binding affinity through hydrophobic interactions. These interactions can inhibit enzyme activity or modulate receptor function, leading to the compound’s observed biological effects.
Comparison with Similar Compounds
Comparison with Similar Compounds
Structurally analogous compounds share sulfonamide or piperazine motifs but differ in substituents, stereochemistry, or appended functional groups. Below is a systematic comparison:
Piperazine-Ethyl Sulfonamide Derivatives
- Compound A: 6-{2-[4-(12-Benzothiazol-3-yl)piperazin-1-yl]ethyl}-4,4,4-trimethyl-3,4-dihydroquinolin-2(1H)-one methanesulfonate (CAS 676116-04-4) Key Differences: Incorporates a benzothiazole-quinolinone hybrid structure instead of a trimethylbenzene sulfonamide.
Compound B : N-[2-[5-Oxo-(2R/S)-[2-phenyl-(1S)-(3-phenylureido)ethyl]piperazin-1-yl]acetyl]-Orn-NHBn hydrochloride
Sulfonamide-Piperazine Hybrids in Pharmaceuticals
- Ziprasidone Hydrochloride Related Compounds
- Related Compound B : 5,5'-Bis(2-(4-(benzo[d]isothiazol-3-yl)piperazin-1-yl)ethyl)-6,6'-dichloro-3-hydroxy-3,3'-biindoline-2,2'-dione (CAS: 839.85 g/mol)
- Key Differences : Contains a bis-benzoisothiazol-piperazine structure with dichlorobiindoline, increasing molecular weight and complexity.
- Related Compound C : 3-(Benzo[d]isothiazol-3-yl)-5-(2-(4-(benzo[d]isothiazol-3-yl)piperazin-1-yl)ethyl)-6-chloroindolin-2-one (CAS: 546.11 g/mol)
- Key Differences: Smaller indolinone core with dual benzoisothiazol-piperazine groups, enhancing receptor cross-reactivity .
Pyridinyl-Piperazine Sulfonamides
- Compound C : 2,6-Dichloro-4-[2-(piperazin-1-yl)pyridin-4-yl]-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)benzene-1-sulfonamide
Quinoxaline-Linked Sulfonamides
Data Tables
Table 1: Structural and Physicochemical Comparison
Key Research Findings
- Bioactivity : The target compound’s trimethylbenzene sulfonamide group may reduce off-target interactions compared to bulkier analogs like Ziprasidone derivatives .
- Synthetic Efficiency : The dihydrochloride form simplifies purification compared to stereoisomeric analogs requiring chiral resolution (e.g., Compound B) .
- Solubility : The dihydrochloride salt enhances aqueous solubility relative to neutral sulfonamides (e.g., Compound D) .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
